![molecular formula C20H17ClFNO3S2 B2739657 2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide CAS No. 946348-73-8](/img/structure/B2739657.png)
2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-chloro-N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C20H17ClFNO3S2 and its molecular weight is 437.93. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
This compound's research mainly focuses on its synthesis and evaluation for biological and pharmacological activities. For instance, studies have synthesized derivatives of indapamide, a closely related compound, showing pro-apoptotic activity against melanoma cell lines, indicating potential as anticancer agents (Ö. Yılmaz et al., 2015). Similarly, fluoro-substituted benzothiazoles have been synthesized for screening across various biological activities, hinting at a broad interest in developing molecules with enhanced therapeutic profiles (S. Patel et al., 2009).
Crystal Structure Determination
The crystal structure of a similar compound, 2-Chloro-N-{2-fluoro-5-[N-(phenylsulfonyl) phenylsulfonamido]phenyl}benzamide, has been determined, providing insights into the molecular configuration and potential interactions with biological targets. This structural information is crucial for understanding the compound's mechanism of action and optimizing its biological activity (Wei Li et al., 2008).
Novel Insecticidal Activity
Research into related compounds, such as Flubendiamide, reveals a unique chemical structure leading to strong insecticidal activity against lepidopterous pests. This suggests potential applications of the compound for developing new insecticides with novel modes of action (Masanori Tohnishi et al., 2005).
Electrophysiological Activity
Studies on N-substituted imidazolylbenzamides, which share structural similarities, indicate potential for developing selective class III agents for cardiac electrophysiological activity, highlighting the compound's potential in cardiovascular therapeutic applications (T. K. Morgan et al., 1990).
Pharmacological Screening
The synthesis of bioactive molecules, including fluoro-substituted derivatives, for antimicrobial, anti-inflammatory, and other pharmacological screenings, indicates a wide interest in exploring the therapeutic potential of such compounds. This opens avenues for the compound to be investigated for similar activities (S. Patel et al., 2009).
Properties
IUPAC Name |
2-chloro-N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClFNO3S2/c1-13-11-14(8-9-17(13)22)28(25,26)19(18-7-4-10-27-18)12-23-20(24)15-5-2-3-6-16(15)21/h2-11,19H,12H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNXJESBCEMJXMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)C2=CC=CC=C2Cl)C3=CC=CS3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClFNO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.